1-cyclobutyl-1H-pyrrole-3-carbaldehyde
Overview
Description
1-Cyclobutyl-1H-pyrrole-3-carbaldehyde (CBPCA) is a heterocyclic aldehyde that has recently gained attention due to its potential applications in the fields of medicinal chemistry and synthetic organic chemistry. It has a unique structure, which makes it a promising scaffold for the synthesis of new molecules with interesting biological activities. CBPCA has been studied for its ability to act as an inhibitor of several enzymes involved in metabolic pathways, as well as its ability to act as an antioxidant. In addition, it has been found to have anti-inflammatory and anti-cancer properties.
Scientific Research Applications
1-cyclobutyl-1H-pyrrole-3-carbaldehyde has been studied for its potential applications in medicinal chemistry and synthetic organic chemistry. It has been found to act as an inhibitor of several enzymes involved in metabolic pathways, such as cytochrome P450 and fatty acid amide hydrolase. It has also been found to have antioxidant properties, as well as anti-inflammatory and anti-cancer properties. In addition, 1-cyclobutyl-1H-pyrrole-3-carbaldehyde has been studied for its ability to inhibit the growth of certain types of bacteria and fungi, as well as its potential applications in the synthesis of new molecules with interesting biological activities.
Mechanism of Action
The mechanism of action of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde is not fully understood. However, it is believed to involve the inhibition of enzymes involved in metabolic pathways, as well as its ability to act as an antioxidant. In addition, it has been suggested that 1-cyclobutyl-1H-pyrrole-3-carbaldehyde may inhibit the growth of certain types of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde are not fully understood. However, it has been found to have antioxidant properties, as well as anti-inflammatory and anti-cancer properties. In addition, it has been found to inhibit the growth of certain types of bacteria and fungi.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-cyclobutyl-1H-pyrrole-3-carbaldehyde in lab experiments is its unique structure, which makes it a promising scaffold for the synthesis of new molecules with interesting biological activities. However, there are a few limitations to consider. First, the reaction conditions for the synthesis of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde can be difficult to control, and it can be difficult to obtain high yields. In addition, the synthesis of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde is not always cost-effective.
Future Directions
The potential future directions for 1-cyclobutyl-1H-pyrrole-3-carbaldehyde include further research into its mechanism of action, as well as its potential applications in the synthesis of new molecules with interesting biological activities. In addition, further research could be conducted into its ability to act as an inhibitor of enzymes involved in metabolic pathways, as well as its potential applications in the synthesis of drugs and other therapeutic agents. Finally, further research could be conducted into its potential applications in the treatment of various diseases, such as cancer, inflammation, and bacterial and fungal infections.
Synthesis Methods
1-cyclobutyl-1H-pyrrole-3-carbaldehyde can be synthesized in several ways. The most common method involves the reaction of 1-cyclobutyl-1H-pyrrole with an aldehyde, such as formaldehyde. This reaction produces a cyclized product, which can then be further reacted with a nucleophile, such as an amine, to form the final product. Other methods for the synthesis of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde involve the use of cycloaddition reactions, such as the Diels-Alder reaction, or the use of catalytic hydrogenations.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclobutyl-1H-pyrrole-3-carbaldehyde involves the reaction of cyclobutanone with pyrrole in the presence of an aldehyde source.", "Starting Materials": [ "Cyclobutanone", "Pyrrole", "Aldehyde source (e.g. formaldehyde, acetaldehyde)" ], "Reaction": [ "Add cyclobutanone to a reaction flask", "Add pyrrole to the reaction flask", "Add the aldehyde source to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the crude product", "Purify the crude product by column chromatography or recrystallization" ] } | |
CAS RN |
2624131-43-5 |
Product Name |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
Molecular Formula |
C9H11NO |
Molecular Weight |
149.2 |
Purity |
95 |
Origin of Product |
United States |
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